2-Fluoro-4-(2-(phenylamino)pyrimidin-5-yl)phenol

• Molecular Formula: C16H12FN3O
• Molecular Weight: 281.28 g/mol
• IUPAC Name: 4-(2-anilinopyrimidin-5-yl)-2-fluorophenol
• InChI: InChI=1S/C16H12FN3O/c17-14-8-11(6-7-15(14)21)12-9-18-16(19-10-12)20-13-4-2-1-3-5-13/h1-10,21H,(H,18,19,20)
• InChI Key: PLOKUHXSEXHLRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NC=C(C=N2)C3=CC(=C(C=C3)O)F

Description

2-Fluoro-4-(2-(phenylamino)pyrimidin-5-yl)phenol is a useful research compound. Its molecular formula is C16H12FN3O and its molecular weight is 281.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 5-(3-fluoro-4-methoxyphenyl)-N-phenylpyrimidin-2-amine (Step 2, 0.066 g, 0.22 mmol), thiophenol (0.20 g, 1.0 mmol), and K2CO3 (0.15 g, 1.1 mmol) in NMP (2 mL) was heated at 120° C. for 20 h. The mixture was cooled to RT and diluted with H2O (4 mL). After stirring for 10 min, the resulting suspension was filtered, and the solid was further washed with H2O. The solid was washed with hexanes to provide the title compound as a brown solid. MS (ESI pos. ion) m/z: 282. Calc'd for C16H12FN3O: 281.10.